N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide

• IUPAC Name: N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C17H21N3O2/c21-16-7-4-8-20(16)15-9-13(10-18-12-15)11-19-17(22)14-5-2-1-3-6-14/h1-2,9-10,12,14H,3-8,11H2,(H,19,22)
• InChI Key: HOWNELBRLTWMPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3CCC=CC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

The compound “N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide” is a complex organic molecule. It contains a pyridine ring and a pyrrolidinone ring, both of which are common structures in many pharmaceutical compounds. The pyrrolidinone ring is a five-membered ring with nitrogen and oxygen atoms, while the pyridine ring is a six-membered ring with a nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a synthetic approach for the synthesis of 5-substituted 3-aryl-4,5-dihydroisoxazoles has been reported. In the presence of triethylamine, a series of hydroximoyl chlorides were transformed into nitrile oxides, followed by reaction with N-vinyl-2-pyrrolidinone (or 4-vinylpyridine) by a 1,3-dipolar cycloaddition to give novel 4,5-dihydroisoxazole derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. The presence of the pyrrolidinone and pyridine rings contribute to the compound’s reactivity and potential biological activity. The exact 3D structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. The pyrrolidinone ring, for instance, is known to participate in a variety of reactions due to the presence of the carbonyl group. The pyridine ring can also undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on its molecular formula and structure. For instance, it has a molecular weight of 374.4 g/mol and a complexity of 555. It has 2 hydrogen bond donors and 3 hydrogen bond acceptors. Its topological polar surface area is 74.3 Ų.

Future Directions

The compound’s structure suggests potential for biological activity, which could be explored in future research. The pyrrolidinone and pyridine rings are common in many pharmaceutical compounds, suggesting potential medicinal applications. Further studies could explore its synthesis, reactivity, and potential biological activities.